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Compound of Interest

Compound Name: 2-Nitromesitylene

CAS No.: 603-71-4

Cat. No.: B1583763

Get Quote

Executive Summary
2-Nitromesitylene (1,3,5-trimethyl-2-nitrobenzene) presents a unique analytical challenge due

to the significant steric hindrance provided by the two ortho-methyl groups flanking the nitro

moiety. While standard spectroscopic methods like NMR are definitive, Mass Spectrometry

(MS) offers a rapid, high-sensitivity alternative for structural confirmation in complex matrices or

during synthesis monitoring.

This guide compares Electron Ionization (EI) against Chemical Ionization (CI), demonstrating

why EI is the superior "product" for structural validation in this context. The recommendation is

grounded in the "Ortho Effect," a specific fragmentation mechanism that serves as a diagnostic

fingerprint for 2-nitromesitylene, distinguishing it from less hindered isomers.

The Structural Challenge
The core difficulty in analyzing 2-nitromesitylene lies in differentiating it from other

trimethylnitrobenzene isomers (e.g., 4-nitro-1,2,3-trimethylbenzene).
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Steric Inhibition of Resonance: The nitro group in 2-nitromesitylene is forced out of planarity

with the benzene ring due to the steric bulk of the adjacent methyl groups.

Isomer Differentiation: Standard mass detection often relies on the molecular ion (

). However, isomers share the same MW (165.19 Da). Differentiation requires a technique
that exploits the specific spatial arrangement of atoms.

Comparative Analysis: EI vs. CI
For the specific task of confirming the structure (not just the mass) of 2-nitromesitylene,

Electron Ionization (EI) outperforms Chemical Ionization (CI).

Feature Electron Ionization (EI) Chemical Ionization (CI)

Energy Level
High (70 eV) - "Hard"

Ionization
Low - "Soft" Ionization

Primary Output Rich fragmentation pattern.
Molecular Ion (

) dominance.

Structural Specificity
High. Induces the diagnostic

"Ortho Effect" (Loss of OH).

Low. Preserves the molecule;

minimizes rearrangement.

Isomer Distinction

Excellent. Isomers without

ortho-methyls do not show

intense

peaks.

Poor. Isomers yield identical

peaks.

Verdict
Preferred for structural

confirmation.

Alternative for molecular

weight verification only.

Expert Insight: While CI is excellent for determining the molecular weight of fragile compounds,

it fails to trigger the high-energy rearrangement required to prove the ortho relationship

between the nitro and methyl groups. Therefore, EI is the required standard for this application.

Mechanistic Insight: The Ortho Effect
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The definitive confirmation of 2-nitromesitylene is the presence of a base peak (or high-

intensity fragment) at m/z 148, corresponding to the loss of a hydroxyl radical (

).

The Mechanism
This is a McLafferty-type rearrangement facilitated by the proximity of the nitro oxygen to the

ortho-methyl hydrogens.

Excitation: The nitro group oxygen abstracts a hydrogen atom from the adjacent methyl

group.

Rearrangement: A six-membered transition state forms.

Elimination: An OH radical is expelled, leaving a resonance-stabilized cation at

148.

Note: Isomers lacking an ortho-methyl group (or having only one) often favor the loss of

(

119) over the loss of

.

Mechanism Key
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Figure 1: The Ortho Effect mechanism.[1][2] The loss of OH (17 Da) is the structural fingerprint

of 2-nitromesitylene.

Experimental Protocol (Self-Validating)
This protocol uses GC-MS (EI mode) to confirm the structure. It is self-validating through the

use of an alkane ladder and specific ion ratio checks.

Reagents & Equipment[3][4]
Standard: 2-Nitromesitylene (>98% purity).

Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade).

Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).

Step-by-Step Workflow
Sample Preparation:

Dissolve 1 mg of 2-nitromesitylene in 10 mL DCM (100 ppm stock).

Dilute 100

L of stock into 900

L DCM (10 ppm final).

GC Parameters:

Column: HP-5ms or DB-5ms (30m x 0.25mm x 0.25

m).

Inlet: Splitless mode, 250°C.

Oven: 60°C (1 min hold)

20°C/min
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280°C (3 min hold).

MS Parameters (EI Mode):

Source Temp: 230°C.

Ionization Energy: 70 eV.[3]

Scan Range: 40–300 amu.

Validation Criteria (The "Self-Check"):

Retention Time: Must match standard (

0.05 min).

Ion Ratio: The abundance of

148 must be >50% of the base peak (often it is the base peak).
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Figure 2: Operational workflow for GC-MS structural confirmation.

Data Interpretation
To validate the structure, compare your experimental spectrum against the following reference

data.
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m/z Ion Identity
Structural
Significance

Relative Intensity
(Typical)

165
Molecular Ion

(Confirm MW)
40–60%

148
Primary Confirmation

(Ortho Effect)
100% (Base Peak)

132
Secondary loss of

oxygen
10–20%

119
Loss of Nitro group

(Standard)
20–30%

91
Tropylium ion

(Aromatic backbone)
50–70%

Interpretation Logic:

Check m/z 165: confirms the molecular formula

.[4]

Check m/z 148: If this peak is dominant, the nitro group is flanked by methyls. If

119 is the base peak and 148 is weak/absent, the structure is likely an isomer (e.g., 4-nitro-
1,2,3-trimethylbenzene).

References
NIST Mass Spectrometry Data Center.Benzene, 1,3,5-trimethyl-2-nitro- Mass Spectrum.[5][6]

NIST Chemistry WebBook, SRD 69.[4] Retrieved from [Link]

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds. John Wiley & Sons.

Barkow, A., et al. (1995). Ortho effects: A mechanistic study.[2] European Journal of Mass

Spectrometry.[2] Retrieved from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H11NO2/c1-6-4-7(2)9(10(11)12)8(3)5-6/h4-5H%2C1-3H3
https://webbook.nist.gov/cgi/inchi?ID=C603714&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitromesitylene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H11NO2/c1-6-4-7(2)9(10(11)12)8(3)5-6/h4-5H%2C1-3H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C603714&Mask=200
https://www.researchgate.net/publication/245395194_Ortho_effects_A_mechanistic_study
https://www.researchgate.net/publication/245395194_Ortho_effects_A_mechanistic_study
https://www.researchgate.net/publication/233507026_Ortho_effects_A_mechanistic_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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